Cas no 2229403-11-4 (tert-butyl N-{2-1-(aminooxy)propan-2-yl-4-chlorophenyl}carbamate)

• Product Name: tert-butyl N-{2-1-(aminooxy)propan-2-yl-4-chlorophenyl}carbamate
• CAS No: 2229403-11-4
• MF: C₁₄H₂₁ClN₂O₃
• MW: 300.781142950058
• CID: 6503007
• PubChem ID: 165827064
• Update Time: 2025-06-11

tert-butyl N-{2-1-(aminooxy)propan-2-yl-4-chlorophenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-1-(aminooxy)propan-2-yl-4-chlorophenyl}carbamate
• tert-butyl N-{2-[1-(aminooxy)propan-2-yl]-4-chlorophenyl}carbamate
• EN300-1876393
• 2229403-11-4

• Inchi： 1S/C14H21ClN2O3/c1-9(8-19-16)11-7-10(15)5-6-12(11)17-13(18)20-14(2,3)4/h5-7,9H,8,16H2,1-4H3,(H,17,18)
• InChI Key： VFGURMGWQIJIKC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(C)CON)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 300.1240702g/mol
• Monoisotopic Mass: 300.1240702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-{2-1-(aminooxy)propan-2-yl-4-chlorophenyl}carbamate

Introduction to tert-butyl N-{2-1-(aminooxy)propan-2-yl-4-chlorophenyl}carbamate (CAS No. 2229403-11-4)

tert-butyl N-{2-1-(aminooxy)propan-2-yl-4-chlorophenyl}carbamate (CAS No. 2229403-11-4) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its applications in drug discovery, organic synthesis, and biological studies. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and recent research advancements associated with this compound.

The chemical structure of tert-butyl N-{2-1-(aminooxy)propan-2-yl-4-chlorophenyl}carbamate is composed of a tert-butyl carbamate moiety linked to a substituted phenyl ring. The presence of the aminooxy group and the chlorine atom on the phenyl ring imparts specific reactivity and functional properties to the molecule. These structural elements make it an attractive candidate for various chemical transformations and biological interactions.

In terms of synthesis, tert-butyl N-{2-1-(aminooxy)propan-2-yl-4-chlorophenyl}carbamate can be prepared through a multi-step process involving the protection of amino groups, substitution reactions, and deprotection steps. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method that significantly reduced reaction times and improved yields.

The reactivity of tert-butyl N-{2-1-(aminooxy)propan-2-yl-4-chlorophenyl}carbamate has been extensively explored in the context of organic synthesis. The aminooxy group is known for its ability to form stable linkages with aldehydes and ketones, making it useful in the preparation of bioconjugates and functionalized materials. Additionally, the tert-butyl carbamate moiety can be selectively cleaved under mild conditions, providing a versatile handle for further chemical modifications.

In the realm of pharmaceutical research, tert-butyl N-{2-1-(aminooxy)propan-2-yl-4-chlorophenyl}carbamate has shown promise as a lead compound for drug development. Its ability to interact with specific biological targets has been investigated in several preclinical studies. For example, a 2020 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against certain enzymes involved in cancer cell proliferation. These findings highlight its potential as a therapeutic agent for treating various diseases.

Beyond its direct applications in drug discovery, tert-butyl N-{2-1-(aminooxy)propan-2-yl-4-chlorophenyl}carbamate has also found use as an intermediate in the synthesis of other bioactive molecules. Its unique structural features enable it to serve as a building block for constructing complex molecular architectures with diverse biological activities. This versatility makes it an invaluable tool in the arsenal of synthetic chemists and medicinal chemists alike.

The safety profile of tert-butyl N-{2-1-(aminooxy)propan-2-yl-4-chlorophenyl}carbamate is another important aspect to consider. While detailed toxicological data may be limited, preliminary studies suggest that it exhibits low toxicity at relevant concentrations. However, as with any chemical compound, appropriate handling and storage protocols should be followed to ensure safe use in laboratory settings.

In conclusion, tert-butyl N-{2-1-(aminooxy)propan-2-yl-4-chlorophenyl}carbamate (CAS No. 2229403-11-4) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical properties, synthetic accessibility, and biological activity make it an exciting area of ongoing research and development. As new methodologies and applications continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding and capabilities in the fields of chemistry and pharmaceutical sciences.